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Compound of Interest

Compound Name: SRT3657

Cat. No.: B11934928 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
SRT3657 is a potent and brain-permeable activator of Sirtuin 1 (SIRT1), a NAD+-dependent

deacetylase.[1][2] SIRT1 activation has been shown to have neuroprotective effects, making

SRT3657 a valuable tool for research in neurodegenerative diseases.[1][2] These application

notes provide detailed protocols for the dosage and administration of SRT3657 in mice, based

on established research methodologies.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the administration of

SRT3657 in mice as reported in the literature.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b11934928?utm_src=pdf-interest
https://www.benchchem.com/product/b11934928?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1914106/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4040287/
https://www.benchchem.com/product/b11934928?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1914106/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4040287/
https://www.benchchem.com/product/b11934928?utm_src=pdf-body
https://www.benchchem.com/product/b11934928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Dosage 30 mg/kg Gräff J, et al. 2013[1]

Administration Route Oral Gavage (i.g.) Gräff J, et al. 2013[1]

Frequency Daily Gräff J, et al. 2013[1]

Duration 6 weeks Gräff J, et al. 2013[1]

Animal Model
Adult double-transgenic CK-

p25 mice (3-month-old)
Gräff J, et al. 2013[1]

Experimental Protocols
Protocol 1: Preparation of SRT3657 Dosing Solution
This protocol describes the preparation of a dosing solution of SRT3657 for oral gavage in

mice at a concentration suitable for a 30 mg/kg dosage. The vehicle used is a mixture of

Dimethyl Sulfoxide (DMSO), Polyethylene Glycol 300 (PEG300), Tween-80, and saline.

Materials:

SRT3657 powder

Dimethyl Sulfoxide (DMSO)

Polyethylene Glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Calibrated pipettes
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Procedure:

Calculate the required amount of SRT3657:

The final dosing volume for oral gavage in mice is typically 10 mL/kg.

For a 30 mg/kg dose, the final concentration of the dosing solution should be 3 mg/mL.

Calculate the total volume of dosing solution needed based on the number and weight of

the mice.

Weigh the appropriate amount of SRT3657 powder.

Prepare the vehicle:

The vehicle composition is typically a ratio of DMSO, PEG300, Tween-80, and saline. A

commonly used ratio is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

For example, to prepare 1 mL of vehicle:

100 µL DMSO

400 µL PEG300

50 µL Tween-80

450 µL Saline

Dissolve SRT3657:

Add the weighed SRT3657 powder to the calculated volume of DMSO in a sterile

microcentrifuge tube.

Vortex thoroughly until the powder is completely dissolved. Gentle warming or sonication

can be used to aid dissolution.

Sequentially add the PEG300, Tween-80, and finally the saline to the DMSO-SRT3657
mixture.
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Vortex well after the addition of each component to ensure a homogenous solution.

Storage:

It is recommended to prepare the dosing solution fresh daily.

If short-term storage is necessary, store at 4°C and protect from light. Before use, bring

the solution to room temperature and vortex to ensure homogeneity.

Protocol 2: Oral Gavage Administration in Mice
This protocol outlines the procedure for administering the prepared SRT3657 solution to mice

via oral gavage. This procedure should be performed by trained personnel in accordance with

institutional animal care and use guidelines.

Materials:

Prepared SRT3657 dosing solution

Appropriately sized oral gavage needles (e.g., 20-22 gauge, 1.5-inch, with a ball tip for adult

mice)

1 mL syringes

Animal scale

Procedure:

Animal Preparation:

Weigh the mouse to determine the precise volume of the dosing solution to be

administered (10 mL/kg).

Gently restrain the mouse, ensuring a firm but not restrictive grip. The head and neck

should be slightly extended to create a straight line to the esophagus.

Gavage Needle Insertion:
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Measure the gavage needle from the tip of the mouse's nose to the last rib to estimate the

correct insertion depth.

Insert the gavage needle into the diastema (the gap between the incisors and molars) and

gently advance it along the roof of the mouth towards the esophagus.

The mouse should swallow as the needle enters the esophagus. Do not force the needle;

if resistance is met, withdraw and re-attempt.

Administration:

Once the needle is correctly positioned, slowly administer the SRT3657 solution from the

syringe.

Post-Administration:

Gently withdraw the gavage needle.

Return the mouse to its cage and monitor for any signs of distress, such as labored

breathing, for a few minutes after the procedure.
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Caption: Workflow for SRT3657 preparation and oral administration in mice.
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Caption: SRT3657 activates SIRT1, leading to neuroprotective effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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